Acridines
Acridines are a class of heterocyclic compounds containing a nine-membered ring system with one nitrogen and two carbon atoms. These compounds exhibit diverse chemical properties due to their unique structure, making them valuable in various applications. In the pharmaceutical industry, acridines have shown potential as antitumor agents due to their ability to intercalate into DNA, leading to disruption of DNA function. Additionally, they are used as photochemical and electron donor materials in organic electronics. Furthermore, acridine derivatives serve as fluorescent dyes for biological research, allowing for the visualization of cells and organelles under fluorescence microscopy. Their aromatic nature also lends them applications in dye-making and organic synthesis, where their stability and reactivity make them useful intermediates.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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Benzo[a]naphth[2,3-h]acridine-5,8,13(14H)-trione | 3737-76-6 | C25H13NO3 |
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1,2,3,4-Tetrahydroacridin-9-amine | 321-64-2 | C13H14N2 |
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9-Acridinecarboxamide | 35417-96-0 | C14H10N2O |
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Quino[2,3-b]acridine-7,14-dione,4,11-dichloro-5,12-dihydro- | 3089-16-5 | C20H10Cl2N2O2 |
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Benzacridine, methyl- | 89900-29-8 | C18H13N |
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4-Acridinesulfonic acid | 861526-44-5 | C13H9NO3S |
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5-Amino-1,3-dimethyl-10H-acridin-9-one | 893612-56-1 | C15H14N2O |
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Acridinium,3,6-diamino-10-methyl-, chloride (1:1) | 86-40-8 | C14H14ClN3 |
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10-Butyl-2-chloro-9(10H)-acridone | 128420-54-2 | C17H16ClNO |
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Acridinium C2 NHS Ester | 177332-37-5 | C29H23F3N2O9S |
Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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